3-[1-(3-Pyridin-3-ylpropanoyl)piperidin-3-yl]propanoic acid
Catalog No.
S7873993
CAS No.
M.F
C16H22N2O3
M. Wt
290.36 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
3-[1-(3-Pyridin-3-ylpropanoyl)piperidin-3-yl]propanoic acid
IUPAC Name
3-[1-(3-pyridin-3-ylpropanoyl)piperidin-3-yl]propanoic acid
Molecular Formula
C16H22N2O3
Molecular Weight
290.36 g/mol
InChI
InChI=1S/C16H22N2O3/c19-15(7-5-13-3-1-9-17-11-13)18-10-2-4-14(12-18)6-8-16(20)21/h1,3,9,11,14H,2,4-8,10,12H2,(H,20,21)
InChI Key
UMXMOKYBKDJUPQ-UHFFFAOYSA-N
SMILES
C1CC(CN(C1)C(=O)CCC2=CN=CC=C2)CCC(=O)O
Canonical SMILES
C1CC(CN(C1)C(=O)CCC2=CN=CC=C2)CCC(=O)O
XLogP3
1.1
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
290.16304257 g/mol
Monoisotopic Mass
290.16304257 g/mol
Heavy Atom Count
21
Dates
Last modified: 01-05-2024
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